Cas no 2228717-98-2 (2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol)

• Product Name: 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol
• CAS No: 2228717-98-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6399435
• PubChem ID: 165666722
• Update Time: 2025-05-20

2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol
• 2-bromo-4-[1-(hydroxymethyl)cyclobutyl]-6-methoxyphenol
• 2228717-98-2
• EN300-1927007

• Inchi： 1S/C12H15BrO3/c1-16-10-6-8(5-9(13)11(10)15)12(7-14)3-2-4-12/h5-6,14-15H,2-4,7H2,1H3
• InChI Key： HQRKDUSIZPMENX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1(CO)CCC1)OC)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol

Comprehensive Overview of 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol (CAS No. 2228717-98-2)

The compound 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol (CAS No. 2228717-98-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclobutyl ring and a bromophenol moiety, make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of both hydroxymethyl and methoxy groups further enhances its reactivity, enabling diverse derivatization strategies.

In recent years, the demand for halogenated phenols like 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol has surged due to their role in developing novel therapeutics. For instance, compounds with bromine substituents are often explored for their antibacterial and antifungal properties. This aligns with the growing global concern over antibiotic resistance, a hot topic in both scientific and public health circles. By incorporating such molecules into drug candidates, researchers aim to address unmet medical needs while minimizing resistance development.

Another area of interest is the compound's potential in agrochemical formulations. The cyclobutyl group, in particular, is known to confer stability and bioactivity, making it a key component in pesticides and herbicides. With the increasing focus on sustainable agriculture, there is a pressing need for eco-friendly yet effective solutions. 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol could play a pivotal role in this regard, offering a balance between efficacy and environmental safety.

From a synthetic perspective, the compound's CAS No. 2228717-98-2 serves as a critical identifier for researchers and manufacturers. Its precise structure ensures reproducibility in experiments, a cornerstone of modern scientific inquiry. The hydroxymethyl group, for example, allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models predict the bioactivity of novel compounds before they are synthesized.

User searches often revolve around the synthesis methods for 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol, its physical and chemical properties, and its applications in medicinal chemistry. Addressing these queries, it's worth noting that the compound typically exhibits moderate solubility in polar solvents, a trait that facilitates its use in various reaction conditions. Additionally, its melting point and stability under different pH levels are frequently discussed, as these factors influence its handling and storage.

In conclusion, 2-bromo-4-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol (CAS No. 2228717-98-2) represents a versatile and promising compound in multiple scientific domains. Its structural complexity and functional groups open doors to innovative applications, from healthcare to agriculture. As research progresses, this molecule is likely to remain a focal point for scientists aiming to tackle some of the world's most pressing challenges.